Cas no 57663-18-0 (methyl 2-methyl-1H-indole-5-carboxylate)

• Product Name: methyl 2-methyl-1H-indole-5-carboxylate
• CAS No: 57663-18-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD11045103
• CID: 1114297
• PubChem ID: 12230324
• Update Time: 2025-10-21

methyl 2-methyl-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Indole-5-carboxylic acid methyl ester
• Methyl 2-methyl-1H-indole-5-carboxylate
• 2-Methylindol-3-carbonsaeure
• 2-Methyl-indol-3-carbonsaeure
• 2-Methyl-indol-carbonsaeure-(3)
• 2-methylindole-3-carboxylic acid
• 2-methyl-indole-3-carboxylic acid
• 2-methyl-indole-5-carbox
• 3-Carboxy-2-methyl-indol
• 5-(methoxycarbonyl)-2-methylindole
• 5-methoxycarbonyl-2-methylindole
• AC1MKMIV
• AC1Q2DKL
• CTK2A9748
• methyl 2-methylindole-5-carboxylate
• ST066502
• SureCN570154
• MFCD11045103
• C16013
• SB14912
• WBTQQYISPCCLIS-UHFFFAOYSA-N
• CYH-269
• DB-072354
• Methyl 2-Methyl-3H-indole-5-carboxylate
• CS-0091528
• AKOS006308636
• SCHEMBL554335
• 1H-Indole-5-carboxylic acid, 2-methyl-, methyl ester
• BS-49611
• 57663-18-0
• EN300-24811485
• Methyl2-methyl-1H-indole-5-carboxylate
• methyl 2-methyl-1H-indole-5-carboxylate

• MDL： MFCD11045103
• Inchi： 1S/C11H11NO2/c1-7-5-9-6-8(11(13)14-2)3-4-10(9)12-7/h3-6,12H,1-2H3
• InChI Key： WBTQQYISPCCLIS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)C=C(C)N2)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.212
• Melting Point: 139 ºC

Additional information on methyl 2-methyl-1H-indole-5-carboxylate

Comprehensive Overview of Methyl 2-Methyl-1H-Indole-5-Carboxylate (CAS No. 57663-18-0): Properties, Applications, and Industry Insights

Methyl 2-methyl-1H-indole-5-carboxylate (CAS No. 57663-18-0) is a specialized organic compound belonging to the indole derivatives family, a class of heterocyclic compounds widely studied for their diverse chemical and biological properties. This ester derivative, characterized by its methyl ester and methyl-substituted indole structure, has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its versatile reactivity and functional group compatibility.

The molecular formula of methyl 2-methyl-1H-indole-5-carboxylate is C₁₁H₁₁NO₂, with a molecular weight of 189.21 g/mol. Its structural features include a carboxylate ester at the 5-position and a methyl group at the 2-position of the indole ring, which influence its physicochemical properties such as solubility (moderate in organic solvents like ethanol and dimethyl sulfoxide) and melting point (typically ranging between 90-95°C). These characteristics make it a valuable intermediate in synthetic chemistry, particularly for constructing complex molecules via cross-coupling reactions or nucleophilic substitutions.

In the pharmaceutical sector, CAS 57663-18-0 serves as a key building block for designing bioactive molecules. Recent studies highlight its utility in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending research areas like cancer therapeutics and neurodegenerative diseases. For instance, its indole core mimics endogenous tryptophan metabolites, enabling interactions with biological targets such as serotonin receptors—a hotspot in mental health drug discovery.

Beyond pharmaceuticals, this compound finds niche applications in agrochemical formulations. Its derivatization potential allows the synthesis of plant growth regulators or pest control agents, aligning with the growing demand for sustainable agriculture solutions. Researchers are also exploring its role in organic electronics, where indole-based compounds contribute to light-emitting diodes (OLEDs) and photovoltaic materials—topics gaining traction in renewable energy discussions.

From a synthetic perspective, methyl 2-methyl-1H-indole-5-carboxylate is often prepared via Fischer indole synthesis or Pd-catalyzed cyclization, methods frequently searched by chemists optimizing green chemistry protocols. Environmental considerations have spurred interest in catalyst recycling and solvent-free reactions for its production, reflecting broader industry shifts toward eco-friendly manufacturing.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS)—techniques commonly queried in academic and industrial QA/QC contexts. Stability studies indicate that it should be stored under inert conditions to prevent hydrolysis of the ester moiety, a detail crucial for logistics and inventory management.

The commercial availability of CAS 57663-18-0 through fine chemical suppliers has expanded with the rise of custom synthesis services, catering to the needs of contract research organizations (CROs) and startups focusing on precision medicine. Market analyses suggest steady growth in demand, driven by innovations in small-molecule drug development and functional materials.

In summary, methyl 2-methyl-1H-indole-5-carboxylate exemplifies the intersection of structural versatility and application diversity in modern chemistry. Its relevance spans cutting-edge fields like targeted therapy design, smart agrochemicals, and advanced materials, making it a compound of enduring scientific and industrial interest. Ongoing research continues to uncover novel derivatives and pathways, ensuring its prominence in the fine chemicals landscape.